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Compound of Interest

Compound Name: Spiro[2.4]hepta-4,6-diene

Cat. No.: B057166 Get Quote

Technical Support Center: Spiro[2.4]hepta-4,6-
diene
This technical support center provides essential information for the safe handling and use of

Spiro[2.4]hepta-4,6-diene in a research and development setting.
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Issue Possible Cause Recommended Action

Unexpected reaction or

polymerization

Contamination, exposure to

incompatible materials, or

elevated temperatures.

Immediately cool the reaction

vessel if safe to do so. Ensure

all glassware is clean and dry

before use. Review the list of

incompatible materials.

Compound appears discolored

or has an unusual odor
Degradation of the material.

Do not use the compound.

Dispose of it according to your

institution's hazardous waste

guidelines. Store fresh material

under the recommended

conditions.

Difficulty in achieving expected

reaction yield

Compound degradation due to

improper storage or handling.

Use a fresh vial of the

compound stored at the

recommended -20°C.[1][2]

Handle the compound under

an inert atmosphere to prevent

oxidation.

Frequently Asked Questions (FAQs)
What are the primary hazards associated with Spiro[2.4]hepta-4,6-diene?

Spiro[2.4]hepta-4,6-diene is a highly flammable liquid and vapor (H225).[3][4][5] It is also toxic

if swallowed (H301), may be fatal if swallowed and enters airways (H304), causes skin irritation

(H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[3][4]

[5] Additionally, it is suspected of causing cancer (H350).[2][5]

What personal protective equipment (PPE) should be worn when handling this compound?

Appropriate PPE includes eye shields, face shields, and chemical-resistant gloves.[5] A type

ABEK (EN14387) respirator filter is also recommended.[5] All handling of this compound should

be conducted in a well-ventilated area or a chemical fume hood.

How should Spiro[2.4]hepta-4,6-diene be stored?
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It should be stored in a tightly closed container in a cool, dry, and well-ventilated place. The

recommended storage temperature is -20°C.[1][2][5] It is classified as a flammable liquid and

should be stored accordingly.[2][3][5]

What should I do in case of a spill?

For small spills, absorb the material with an inert absorbent material and dispose of it as

hazardous waste. For larger spills, evacuate the area and contact your institution's

environmental health and safety department. Ensure there are no sources of ignition in the

vicinity.

What are the first-aid measures in case of exposure?

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a physician or poison control center immediately.[6]

What materials are incompatible with Spiro[2.4]hepta-4,6-diene?

While specific incompatibility data is limited in the provided results, as a highly flammable and

reactive diene, it should be kept away from strong oxidizing agents, acids, and bases.

How should I dispose of waste Spiro[2.4]hepta-4,6-diene?

Dispose of this chemical and its container as hazardous waste in accordance with local, state,

and federal regulations. Do not allow it to enter drains or waterways.

Quantitative Data Summary
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Property Value

Molecular Formula C₇H₈[1][4][7]

Molecular Weight 92.14 g/mol [3][4][7]

CAS Number 765-46-8[1][3][7]

Appearance Liquid[2][5]

Density 0.92 g/mL at 20 °C[1][2][3]

Boiling Point 128.7 °C at 760 mmHg[1]

Flash Point 15 °C (59 °F) - closed cup[1][3][5]

Storage Temperature -20°C[1][2][5]

Experimental Protocols
Standard Handling Protocol for Spiro[2.4]hepta-4,6-diene

Preparation: Before handling, ensure you are in a well-ventilated laboratory, preferably within

a certified chemical fume hood. Have all necessary PPE (safety glasses, face shield, lab

coat, chemical-resistant gloves) on and in good condition. Ensure an emergency eyewash

station and safety shower are accessible.

Dispensing:

Allow the sealed container of Spiro[2.4]hepta-4,6-diene to equilibrate to the temperature

of the fume hood before opening to avoid condensation of atmospheric moisture.

Carefully open the container.

Use a clean, dry syringe or pipette to transfer the required amount of the liquid.

Immediately reseal the container tightly.

Reaction Setup:
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Add the dispensed Spiro[2.4]hepta-4,6-diene to the reaction vessel under an inert

atmosphere (e.g., nitrogen or argon) if the reaction is sensitive to air or moisture.

Ensure the reaction setup is secure and away from heat sources or ignition points.

Post-Handling:

Clean any contaminated surfaces immediately with an appropriate solvent and then soap

and water.

Properly dispose of any contaminated consumables (e.g., pipette tips, wipes) in a

designated hazardous waste container.

Remove and dispose of gloves properly, then wash hands thoroughly with soap and water.

Visual Workflow

Safe Handling Workflow for Spiro[2.4]hepta-4,6-diene

Preparation
- Wear appropriate PPE
- Work in a fume hood

Retrieve from Storage
- Stored at -20°C

Dispense Chemical
- Equilibrate to ambient temp

- Open carefully

Use in Experiment
- Under inert atmosphere if needed

- Away from ignition sources

Emergency Procedures
- Eye/Skin contact: Flush with water

- Inhalation: Move to fresh air
- Spill: Evacuate & notify EHS

Cleanup & Decontamination
- Clean spills immediately

- Decontaminate glassware

Waste Disposal
- Collect in labeled hazardous waste container
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Caption: A logical workflow for the safe handling of Spiro[2.4]hepta-4,6-diene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b057166?utm_src=pdf-body
https://www.benchchem.com/product/b057166?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/765-46-8_247228.html
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/85625
https://www.sigmaaldrich.com/US/en/product/aldrich/272337
https://pubchem.ncbi.nlm.nih.gov/compound/Spiro_2_4_hepta-4_6-diene
https://www.sigmaaldrich.com/TW/zh/product/aldrich/85625
https://www.echemi.com/sds/spiro24heptan-7-one-pid_Rock5061.html
https://www.chemeo.com/cid/42-890-7/Spiro-2-4-hepta-4-6-diene.pdf
https://www.benchchem.com/product/b057166#handling-and-safety-precautions-for-spiro-2-4-hepta-4-6-diene
https://www.benchchem.com/product/b057166#handling-and-safety-precautions-for-spiro-2-4-hepta-4-6-diene
https://www.benchchem.com/product/b057166#handling-and-safety-precautions-for-spiro-2-4-hepta-4-6-diene
https://www.benchchem.com/product/b057166#handling-and-safety-precautions-for-spiro-2-4-hepta-4-6-diene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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